Cas no 22269-14-3 (1H-Pyrrolizine-1-carboxylicacid, hexahydro-, (1R,7aR)-)

• Product Name: 1H-Pyrrolizine-1-carboxylicacid, hexahydro-, (1R,7aR)-
• CAS No: 22269-14-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 267404
• PubChem ID: 12304360
• Update Time: 2025-04-19

1H-Pyrrolizine-1-carboxylicacid, hexahydro-, (1R,7aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-1-carboxylicacid, hexahydro-, (1R,7aR)-
• (1R,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1-carboxylic acid
• (+)-Isoretronecan-9-oicacid
• 1H-Pyrrolizine-1-carboxylicacid, hexahydro-, (1R-trans)-
• Lindelofidin-9-oic acid (8CI)
• DTXSID00486709
• UNII-FIO0C6RO2K
• 22269-14-3
• trans-pyrrolizidine carboxylic acid
• (1R,7AR)-hexahydro-1H-pyrrolizine-1-carboxylic acid
• (+)-Isoretronecan-9-oic acid
• 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1R,7aR)-
• 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1R-trans)-
• CTK1A4135
• Isoretronecanolic acid, (+)-
• 740025-63-2
• FIO0C6RO2K

• Inchi： 1S/C8H13NO2/c10-8(11)6-3-5-9-4-1-2-7(6)9/h6-7H,1-5H2,(H,10,11)/t6-,7-/m1/s1
• InChI Key： BZYGCNOHXFJSTG-RNFRBKRXSA-N
• SMILES： OC([C@@H]1CCN2CCC[C@@H]21)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines